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Compound of Interest
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Cat. No.: B019968

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Potassium
Ethylxanthate (KEX) as a collector in the selective froth flotation of sulfide ores. The
information is intended to guide laboratory-scale research and process development for the
separation of valuable minerals such as chalcopyrite (CuFeS:z), galena (PbS), and sphalerite
(ZnS) from gangue minerals, primarily pyrite (FeSz2).

Introduction

Potassium Ethylxanthate (KEX) is a widely used and effective collector in the froth flotation of
sulfide minerals.[1][2] Its primary function is to selectively adsorb onto the surface of sulfide
minerals, rendering them hydrophobic.[2] This induced hydrophobicity allows the mineral
particles to attach to air bubbles and be carried to the surface of the flotation pulp, where they
are collected as a concentrate. The efficiency of KEX is influenced by various factors including
its concentration, the pulp pH, and the presence of other reagents such as activators and
depressants.[3][4][5]

Mechanism of Action

The selective action of KEX is based on its chemical interaction with the mineral surfaces. The
xanthate molecule consists of a polar head group, which interacts with the metal ions on the
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sulfide mineral surface, and a non-polar hydrocarbon tail, which extends outwards, creating a
hydrophobic layer. This process is a form of chemisorption. The stability of the resulting metal-
xanthate compound on the mineral surface dictates the effectiveness of the flotation.

Experimental Protocols

The following are generalized laboratory protocols for the selective flotation of common sulfide
ore pairings using KEX. It is crucial to note that optimal conditions can vary significantly
depending on the specific ore mineralogy and should be determined through systematic
experimental work.

General Laboratory Flotation Procedure

A standard laboratory flotation test is conducted using a mechanical flotation cell.
Equipment and Reagents:

» Laboratory flotation machine (e.g., Denver D12, XFG) with a flotation cell (e.g., 1.5t0 8.0 L
capacity)[6]

e pH meter

e Grinding mill (e.g., rod mill, ball mill)

e Drying oven

e Analytical balance

» Potassium Ethylxanthate (KEX) solution (typically 0.1-1.0% w/v)

e Frother (e.g., Methyl Isobutyl Carbinol - MIBC, Pine Oil)[3][5]

e pH modifiers (e.g., Lime (Ca(OH)z2), Sodium Carbonate (NazCOs), Sulfuric Acid (H2S0a4))[5]
» Activators (e.g., Copper Sulfate (CuSOa4))[3][7]

e Depressants (e.g., Sodium Cyanide (NaCN), Zinc Sulfate (ZnSOa), Lime)[3][5]

e Deionized water
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Procedure:

o Ore Preparation: Grind a representative sample of the ore to a desired particle size, typically
80% passing 75-150 um. The optimal grind size depends on the liberation characteristics of
the minerals.[3]

e Pulp Preparation: Prepare a slurry by mixing the ground ore with water in the flotation cell to
a specific pulp density, commonly between 20-40% solids by weight.[3][8]

e pH Adjustment: Adjust the pulp pH to the desired level using a pH modifier and allow it to
stabilize while agitating.

» Reagent Conditioning:

o Add the depressant(s) and/or activator(s) and condition the pulp for a specific time (e.g., 3-
10 minutes).

o Add the KEX solution and condition for a further period (e.g., 1-5 minutes) to allow for
collector adsorption.

o Add the frother and condition for a shorter time (e.g., 1-2 minutes).

 Flotation: Introduce air into the cell to generate a froth. Collect the froth (concentrate) for a
predetermined time (e.g., 5-15 minutes).

e Product Handling: Filter, dry, and weigh the concentrate and tailings.

e Analysis: Analyze the feed, concentrate, and tailings for their elemental content to calculate
the recovery and grade of the valuable minerals.

Protocol for Selective Flotation of Chalcopyrite from
Pyrite
This protocol focuses on floating chalcopyrite while depressing pyrite, a common separation in

copper ore processing. High pH is typically employed to depress pyrite.

Specific Reagents:
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o Collector: Potassium Ethylxanthate (KEX)

e Depressant: Lime (Ca(OH)2) to achieve a pH of 10-12.[2]

e Frother: MIBC or Pine Oil

Experimental Parameters:

Parameter Value/Range
Particle Size 80% passing 75 um
Pulp Density 30% solids

pH 10.5-11.5

KEX Dosage 10 - 50 g/t

Lime Dosage

To achieve target pH

Frother Dosage 25-50 g/t
Conditioning Time (Lime) 5 minutes
Conditioning Time (KEX) 2 minutes
Conditioning Time (Frother) 1 minute
Flotation Time 10 minutes

Protocol for Selective Flotation of Galena from

Sphalerite

This protocol describes the separation of lead sulfide (galena) from zinc sulfide (sphalerite).

Typically, galena is floated first, while sphalerite is depressed. The depressed sphalerite can

then be activated and floated in a subsequent stage.

Stage 1: Galena Flotation (Sphalerite Depression)

Specific Reagents:
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Collector: Potassium Ethylxanthate (KEX)

Depressant for Sphalerite: Zinc Sulfate (ZnSOa4) and/or Sodium Cyanide (NaCN).[9]

pH Modifier: Lime or Soda Ash to a pH of 8-9.5.[5]

Frother: MIBC

Experimental Parameters:

Parameter Value/Range
Particle Size 80% passing 100 um
Pulp Density 35% solids

pH 8.5-9.0

KEX Dosage 20 - 60 g/t
Zinc Sulfate Dosage 200 - 500 g/t
Sodium Cyanide Dosage 50 - 150 g/t
Frother Dosage 30 g/t
Conditioning Time (Depressants) 5 minutes
Conditioning Time (KEX) 3 minutes
Conditioning Time (Frother) 1 minute
Flotation Time 8 minutes

Stage 2: Sphalerite Flotation (Activation)

The tailings from the galena flotation, containing the depressed sphalerite, are used as the feed
for this stage.

Specific Reagents:

 Activator for Sphalerite: Copper Sulfate (CuSOa).[7][10]
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o Collector: Potassium Ethylxanthate (KEX)

e pH Modifier: Lime to a pH of 10-11.

e Frother: MIBC

Experimental Parameters:

Parameter

Value/Range

pH

10.5

Copper Sulfate Dosage

250 - 800 g/t[10]

KEX Dosage

40 - 100 g/t

Frother Dosage

20 g/t

Conditioning Time (Activator)

5 - 10 minutes[10]

Conditioning Time (KEX) 3 minutes
Conditioning Time (Frother) 1 minute
Flotation Time 10 minutes

Data Presentation

The following tables summarize the expected trends in recovery and grade based on varying

key parameters in laboratory flotation tests. The actual values are highly dependent on the

specific ore characteristics.

Table 1: Effect of KEX Dosage on Chalcopyrite and Pyrite Flotation at pH 11
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KEX Dosage (glt)

Chalcopyrite
Recovery (%)

Pyrite Recovery
(%)

Copper
Concentrate Grade
(%)

10 75-85 5-15 25-30
20 85-95 10-20 24-28
40 >95 15-25 22-26
60 >95 20-30 20-24

Table 2: Effect of pH on Chalcopyrite and Pyrite Flotation with 30 g/t KEX

Copper

Chalcopyrite Pyrite Recovery
pH Concentrate Grade
Recovery (%) (%)
(%)
8 >90 40-60 15-20
9 >90 30-50 18-23
10 >90 20-40 22-27
11 >90 10-20 25-30
12 85-95 <10 >30

Table 3: Effect of KEX Dosage on Galena Flotation (Sphalerite Depressed) at pH 8.5

KEX Dosage (glt)

Galena Recovery

Sphalerite

Lead Concentrate

(%) Recovery (%) Grade (%)
20 70-80 <10 55-65
40 80-90 10-15 50-60
60 >90 15-20 45-55
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Table 4: Effect of Copper Sulfate Dosage on Activated Sphalerite Flotation at pH 10.5 with 50
g/t KEX

Copper Sulfate Dosage . Zinc Concentrate Grade
Sphalerite Recovery (%)

(glt) (%)

100 50-60 45-50

250 70-80 48-52

500 85-95 50-55

800 >905 48-52

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in the
selective flotation process using Potassium Ethylxanthate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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